Cas no 27460-85-1 (BOC-4-Hydroxy-D-Phenylglycine)

BOC-4-Hydroxy-D-Phenylglycine structure
BOC-4-Hydroxy-D-Phenylglycine structure
Product Name:BOC-4-Hydroxy-D-Phenylglycine
CAS No:27460-85-1
MF:C13H17NO5
MW:267.277784109116
MDL:MFCD01861312
CID:1431368
PubChem ID:11821572
Update Time:2025-08-05

BOC-4-Hydroxy-D-Phenylglycine Chemical and Physical Properties

Names and Identifiers

    • (2r)-2-(4-hydroxyphenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic Acid
    • Boc-4-hydroxy-D-phenylglycine
    • N-(tert-butyloxycarbonyl)-D-(p-hydroxyphenyl)glycine
    • (D)-2-(t-butoxycarbonylamino)-2-(4-hydroxyphenyl)acetic acid
    • (R)-[(tert-butoxycarbonyl)amino](4-hydroxyphenyl)acetic acid
    • SureCN843924
    • N-(tert-butoxycarbonyl)-D-(4-hydroxyphenyl)glycine
    • N-(tert-butoxycarbonyl)-D-2-(p-hydroxyphenyl)glycine
    • (R)-N-(tert-butoxycarbonyl)-4-hydroxyphenylglycine
    • CTK8F0532
    • AG-B-09773
    • N-(tert-butyloxycarbonyl)-D-(4-hydroxyphenyl)glycine
    • Boc-D-Hpg-OH
    • Boc-D-Phg(4-OH)-OH
    • N-(tert-butyloxycarbonyl)-D-(4-hydro
    • N-tert-Butoxycarbonyl-D-(4-hydroxyphenyl)glycine
    • N-tert-Butoxycarbonyl-D-alpha-p-hydroxyphenylglycine
    • (R)-2-((tert-Butoxycarbonyl)amino)-2-(4-hydroxyphenyl)acetic acid
    • LRWJRIFKJPPAPM-SNVBAGLBSA-N
    • AKOS030242231
    • N-alpha-t-Butoxycarbonyl-4-hydroxy-D-phenylglycine
    • 27460-85-1
    • (R)-2-t-butoxycarbonylamino-2-(4-hydroxyphenyl)acetic acid
    • (2R)-({[(1,1-dimethylethyl)oxy]carbonyl}amino)(4-hydroxyphenyl)ethanoic acid
    • (R)-tert-Butoxycarbonylamino-(4-hydroxy-phenyl)-acetic acid
    • CBA46085
    • W18828
    • N-Boc protected D-4-hydroxyphenylglycine
    • (R)-tert-butoxycarbonylamino-(4-hydoxy-phenyl)-acetic acid
    • SCHEMBL843924
    • DTXSID60473817
    • (2R)-2-{[(tert-butoxy)carbonyl]amino}-2-(4-hydroxyphenyl)acetic acid
    • CS-0197100
    • N-Boc-4-hydroxy-D-phenylglycine
    • EN300-194078
    • AS-10632
    • MFCD01861312
    • (R)-tert Butoxycarbonylamino-(4-hydroxy-phenyl)-acetic acid
    • BOC-4-Hydroxy-D-Phenylglycine
    • MDL: MFCD01861312
    • Inchi: 1S/C13H17NO5/c1-13(2,3)19-12(18)14-10(11(16)17)8-4-6-9(15)7-5-8/h4-7,10,15H,1-3H3,(H,14,18)(H,16,17)/t10-/m1/s1
    • InChI Key: LRWJRIFKJPPAPM-SNVBAGLBSA-N
    • SMILES: O(C(N[C@@H](C(=O)O)C1C=CC(=CC=1)O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 267.11067264g/mol
  • Monoisotopic Mass: 267.11067264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 95.9Ų

Experimental Properties

  • Melting Point: 160-199 °C (decomposition)

BOC-4-Hydroxy-D-Phenylglycine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Chemenu
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